Cas no 2228315-31-7 (4-(3-amino-1,1-difluoropropyl)benzene-1,3-diol)

• Product Name: 4-(3-amino-1,1-difluoropropyl)benzene-1,3-diol
• CAS No: 2228315-31-7
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 5804423
• PubChem ID: 165641596
• Update Time: 2025-05-20

4-(3-amino-1,1-difluoropropyl)benzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-1,1-difluoropropyl)benzene-1,3-diol
• EN300-1972502
• 2228315-31-7

• Inchi： 1S/C9H11F2NO2/c10-9(11,3-4-12)7-2-1-6(13)5-8(7)14/h1-2,5,13-14H,3-4,12H2
• InChI Key： NNWZGTGXUAZPAW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1O)O)(CCN)F

Computed Properties

• Exact Mass: 203.07578492g/mol
• Monoisotopic Mass: 203.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.5Ų

Additional information on 4-(3-amino-1,1-difluoropropyl)benzene-1,3-diol

4-(3-amino-1,1-difluoropropyl)benzene-1,3-diol: A Comprehensive Overview

4-(3-amino-1,1-difluoropropyl)benzene-1,3-diol, also known by its CAS registry number CAS No. 2228315-31-7, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzene ring substituted with hydroxyl groups at positions 1 and 3, and a side chain containing an amino group and two fluorine atoms. The presence of these functional groups makes it a versatile molecule with intriguing chemical properties.

The synthesis of 4-(3-amino-1,1-difluoropropyl)benzene-1,3-diol involves a series of multi-step reactions that require precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving both yield and purity. These improvements are particularly important for applications where high-quality materials are essential, such as in drug development or advanced materials science.

One of the most promising areas of research involving this compound is its potential use in pharmaceuticals. The hydroxyl groups on the benzene ring provide opportunities for hydrogen bonding, which can enhance the molecule's bioavailability. Additionally, the amino group in the side chain can act as a nucleophile in various biochemical reactions, making it a valuable component in drug design. Recent studies have explored its role as a precursor for bioactive molecules, demonstrating its ability to participate in enzymatic reactions under physiological conditions.

The fluorine atoms in the side chain contribute significantly to the compound's electronic properties. Fluorine's high electronegativity alters the electron distribution within the molecule, potentially influencing its reactivity and stability. This characteristic has led researchers to investigate its use in fluorinated drugs, where fluorine substitution can improve pharmacokinetic profiles. For instance, studies have shown that fluorinated analogs of certain drugs exhibit enhanced solubility and reduced toxicity compared to their non-fluorinated counterparts.

In addition to its pharmaceutical applications, 4-(3-amino-1,1-difluoropropyl)benzene-1,3-diol has shown promise in materials science. Its unique structure allows for potential use in the development of advanced polymers or electronic materials. Researchers have explored its ability to form stable coordination complexes with metal ions, which could be utilized in creating novel materials with tailored properties. These findings highlight the compound's versatility across multiple scientific disciplines.

The latest research on this compound has also focused on its environmental impact and biodegradability. As concern over chemical waste grows, understanding how such compounds behave in natural environments is crucial. Studies have indicated that under certain conditions, 4-(3-amino-1,1-difluoropropyl)benzene-1,3-diol can undergo biodegradation through enzymatic pathways. This knowledge is vital for ensuring sustainable practices in its production and use.

In conclusion, 4-(3-amino-1,1-difluoropropyl)benzene-1,3-diol is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in drug development and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound stands at the forefront of cutting-edge scientific research.